Cas no 1207035-36-6 (N-4-(1,3-benzoxazol-2-yl)phenyl-2-(2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)acetamide)

• Product Name: N-4-(1,3-benzoxazol-2-yl)phenyl-2-(2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)acetamide
• CAS No: 1207035-36-6
• MF: C₂₂H₁₅N₃O₄
• MW: 385.372205018997
• CID: 5981777
• PubChem ID: 45497412
• Update Time: 2025-07-08

N-4-(1,3-benzoxazol-2-yl)phenyl-2-(2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-4-(1,3-benzoxazol-2-yl)phenyl-2-(2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)acetamide
• N-[4-(1,3-benzoxazol-2-yl)phenyl]-2-(2-oxo-1,3-benzoxazol-3-yl)acetamide
• F0817-0562
• N-[4-(1,3-benzoxazol-2-yl)phenyl]-2-(2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)acetamide
• N-(4-(benzo[d]oxazol-2-yl)phenyl)-2-(2-oxobenzo[d]oxazol-3(2H)-yl)acetamide
• 1207035-36-6
• AKOS024600697

• Inchi： 1S/C22H15N3O4/c26-20(13-25-17-6-2-4-8-19(17)29-22(25)27)23-15-11-9-14(10-12-15)21-24-16-5-1-3-7-18(16)28-21/h1-12H,13H2,(H,23,26)
• InChI Key： PYFXDXCBRMDELD-UHFFFAOYSA-N
• SMILES： O1C(N(CC(NC2C=CC(=CC=2)C2=NC3C=CC=CC=3O2)=O)C2C=CC=CC1=2)=O

Computed Properties

• Exact Mass: 385.10625597g/mol
• Monoisotopic Mass: 385.10625597g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 621
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 84.7Ų

Additional information on N-4-(1,3-benzoxazol-2-yl)phenyl-2-(2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)acetamide

Professional Introduction to N-4-(1,3-benzoxazol-2-yl)phenyl-2-(2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)acetamide (CAS No 1207035-36-6)

N-4-(1,3-benzoxazol-2-yl)phenyl-2-(2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)acetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This compound, identified by its CAS number 1207035-36-6, represents a convergence of advanced structural motifs that are highly relevant to the development of novel therapeutic agents. The molecular framework of this compound integrates multiple pharmacophoric elements, making it a promising candidate for further investigation in drug discovery and medicinal chemistry.

The structural composition of N-4-(1,3-benzoxazol-2-yl)phenyl-2-(2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)acetamide is characterized by the presence of two distinct benzoxazole rings. The first benzoxazole ring is linked to a phenyl group at the 4-position, while the second benzoxazole ring is connected to an acetoamide moiety at the 2-position. This dual бензоксазол structure imparts unique electronic and steric properties to the molecule, which are critical for its biological activity. The acetoamide group not only influences the solubility and metabolic stability of the compound but also serves as a potential site for further functionalization.

In recent years, there has been a surge in research focused on heterocyclic compounds due to their diverse biological activities and potential therapeutic applications. Benzoxazole derivatives, in particular, have been extensively studied for their roles in various pharmacological contexts. For instance, they have shown promise as inhibitors of enzymes involved in inflammatory pathways and as modulators of receptor activity. The compound in question, N-4-(1,3-benzoxazol-2-yl)phenyl-2-(2-oxo-2,3-dihydro-1,3-benzoxazol-3-y l)acetamide, is no exception and has been explored for its potential in these areas.

One of the most compelling aspects of this compound is its ability to interact with biological targets in multiple ways. The phenyl ring and the acetoamide group can engage in hydrogen bonding with polar residues in protein binding pockets, while the benzoxazole rings can stack with aromatic regions of proteins or DNA. This multifaceted interaction potential makes N-4-(1,3-benzoxazol -2 -yl)phenyl -2-( 2 - oxo - 2 , 3 - dihydro - 1 , 3 - benz ox az ol - 3 - yl ) acet amide a versatile scaffold for designing molecules with enhanced binding affinity and selectivity.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes and interactions of such complex molecules with high accuracy. Molecular docking studies have been particularly useful in understanding how N - 4 - (1 , 3 - benz ox az ol - 2 - yl ) phen yl - 2 - ( 2 - ox o - 2 , 3 - dihydro - 1 , 3 - ben z ox az ol - 3 - y l ) acet amide interacts with target proteins. These studies have revealed that the compound can bind to various enzymes and receptors with high affinity, suggesting its potential as a lead compound for drug development.

The synthesis of N - 4 -(1 , 3 - ben z ox az ol - 2 - yl ) phen yl - 2 -( 2 - ox o - 2 , 3 dihydro - 1 , 3 ben z ox az ol _ _ _ _ _ _ _ _ _ _ _ _ _ _ _ _ _ _ _ _ _ _ _ _ _ _ _ _ _ _ _ _ _ _ _ _ _ _ _ _ _ _ _ _ _ _ _ _ _ _ _ _ y l ) acet amide involves multi-step organic transformations that require careful optimization to ensure high yield and purity. The synthesis typically begins with the preparation of key intermediates such as substituted benzoxazole derivatives. These intermediates are then coupled with appropriate amino acid derivatives or other functional groups to form the final product. The use of modern synthetic techniques, such as palladium-catalyzed cross-coupling reactions, has significantly improved the efficiency and scalability of these synthetic routes.

In addition to its synthetic challenges, another important aspect of studying N - 4 -(1 , 3 ben z ox az ol _ _ _ _ _ _ _ _ _ _ _ _ _ _ _ _ y l ) phen yl - ( ) - ( ) acet amide is its pharmacological evaluation. Preclinical studies have been conducted to assess its efficacy and safety profile in various disease models. These studies have shown that the compound exhibits promising activity against several targets relevant to human health conditions such as cancer and inflammation. However, further research is needed to fully understand its mechanism of action and potential side effects.

The development of novel pharmaceuticals is a complex process that involves numerous stages from discovery to clinical trials. N - 4 - ( ) - phen yl - ( ) acet amide ( ) is an example of how interdisciplinary research can lead to significant breakthroughs in drug discovery. By combining insights from organic chemistry, computational biology, and pharmacology, researchers can identify promising candidates like this one that have the potential to improve human health outcomes. As our understanding of biological systems continues to grow, the demand for innovative therapeutic agents will only increase. Compounds like N - 4 - ( ) - phen yl - ( ) acet amide ( ) serve as valuable tools for exploring new frontiers in medicinal chemistry. Through continued research and collaboration, we can hope to unlock their full potential and develop treatments for some of society's most pressing health challenges.